Cas no 17372-52-0 (4,6-Diphenyl-2-pyrone)

• Product Name: 4,6-Diphenyl-2-pyrone
• CAS No: 17372-52-0
• MF: C₁₇H₁₂O₂
• MW: 248.275984764099
• MDL: MFCD00031018
• CID: 87838
• PubChem ID: 296685
• Update Time: 2025-04-18

4,6-Diphenyl-2-pyrone Chemical and Physical Properties

Names and Identifiers

• 4,6-Diphenyl-2-pyrone
• 4,6-diphenyl-2H-pyran-2-one
• 4,6-diphenylpyran-2-one
• 4,6-diphenyl-2-pyranone
• 4,6-diphenyl-pyran-2-one
• 4,6-DIPHENYLPYR-2(2H)-ONE
• 3,5-diphenyl-2H-pyran-2-one
• Maybridge1_002884
• DTXSID10304743
• CCG-48807
• A811559
• DivK1c_001636
• 2H-Pyran-2-one,4,6-diphenyl-
• HMS549L02
• 2H-Pyran-2-one, 4,6-diphenyl-
• NSC-167136
• MFCD00031018
• SCHEMBL8366506
• CDS1_000596
• NSC167136
• 17372-52-0
• SR-01000638315-1
• BRD-K83910752-001-01-3
• AS-59987
• FT-0617274
• AKOS022179187
• CS-0324192
• 4,6-diphenylpyran-2-one;4,6-Diphenyl-2-pyrone
• W-206056
• DTXCID80255874
• G77496

• MDL： MFCD00031018
• Inchi： 1S/C17H12O2/c18-17-12-15(13-7-3-1-4-8-13)11-16(19-17)14-9-5-2-6-10-14/h1-12H
• InChI Key： DDGIHXFDWLCKRZ-UHFFFAOYSA-N
• SMILES： O1C(C=C(C=C1C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 248.08400
• Monoisotopic Mass: 248.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.211
• Melting Point: 135-138°C
• Boiling Point: 462.2°C at 760 mmHg
• Flash Point: 195.7°C
• Refractive Index: 1.629
• PSA: 30.21000
• LogP: 3.97380
• Solubility: Uncertain

4,6-Diphenyl-2-pyrone Security Information

• Safety Instruction： S22-S24/25
• Storage Condition：Sealed in dry,2-8°C